Cas no 4429-63-4 (Tabersonine)

Taponine is a chemical substance with molecular formula c21h24n2o2, extracted from the seeds of African waukanga tree< Br>

Tabersonine structure

Product Name:Tabersonine

CAS No:4429-63-4

Molecular Formula:C₂₁H₂₅ClN₂O₂

Molecular Weight:372.8884

CID:45040

PubChem ID:20485

Tabersonine Properties

Names and Identifiers

- Tabersonine
- Aspidospermidine-3-carboxylic acid, 2,3,6,7-tetradehydro-, methyl ester, (5alpha,12beta,19alpha)-
- (-)-Tabersonine
- TABERSONINE(AS)
- Tabersonine Hydrochloride
- Tabersonine, hydrochloride
- 8273AH
- MFCD28140545
- Aspidospermidine-3-carboxylic acid, 2,3,6,7-tetrahydro-, methyl ester, (5-alpha,12-beta,19-alpha)-
- ASPIDOSPERMIDINE-3-CARBOXYLIC ACID, 2,3,6,7-TETRADEHYDRO-, METHYL ESTER, (5.ALPHA.,12R,19.ALPHA.)-
- NSC-815334
- NSC815334
- MN955K48NB
- C09244
- SCHEMBL829379
- 1H-INDOLIZINO(8,1-CD)CARBAZOLE-5-CARBOXYLIC ACID, 3A-ETHYL-3A,4,6,11,12,13A-HEXAHYDRO-, METHYL ESTER
- CHEBI:16776
- Tabersonin
- FNGGIPWAZSFKCN-ACRUOGEOSA-N
- AC-26458
- Aspidospermidine-3-carboxylic acid, 2,3,6,7-tetradehydro-, methyl ester, (5.alpha.,12.beta.,19.alpha.)-
- Q21099578
- 4-25-00-00997 (Beilstein Handbook Reference)
- Methyl (3aR,3a1S,10bR)-3a-ethyl-3a,3a1,4,6,11,12-hexahydro-1H-indolizino[8,1-cd]carbazole-5-carboxylate
- AMY596
- Tabersonine, >=95% (HPLC)
- CCG-267873
- EINECS 224-615-0
- methyl 2,3,6,7-tetradehydro-5alpha,12beta,19alpha-aspidospermidine-3-carboxylate
- (5alpha,12beta,19alpha)-2,3,6,7-tetradehydroaspidospermidine-3-carboxylic acid, methyl ester
- 4429-63-4
- CS-0016859
- s9427
- CHEMBL2011511
- 3a-Ethyl-3a,4,6,11,12,13a-hexahydro-1H-indolizino[8,1-cd]carbazole-5-carboxylic Acid Methyl Ester
- HMS3887M03
- methyl(1R,12R,19S)-12-ethyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,9,13-pentaene-10-carboxylate
- NS00031405
- HY-N1431
- methyl (5alpha,12beta,19alpha)-2,3,6,7-tetradehydroaspidospermidine-3-carboxylate
- AKOS015896776
- DTXSID30196102
- BRN 0050163
- UNII-MN955K48NB
- DA-58232
- NCGC00488792-01
- (5alpha,12beta,19alpha)-2,3,6,7-Tetradehydroaspidospermidine-3-carboxylate, methyl ester
- Methyl (5a,12b,19a)-2,3,6,7-tetradehydroaspidospermidine-3-carboxylate
- Aspidospermidine-3-carboxylic acid, 2,3,6,7-tetradehydro-, methyl ester, (5alpha,12R,19alpha)-
- (5a,12b,19a)-2,3,6,7-Tetradehydroaspidospermidine-3-carboxylic acid, methyl ester
- Methyl (5I+-,12I2,19I+-)-2,3,6,7-tetradehydroaspidospermidine-3-carboxylate
- (5a,12b,19a)-2,3,6,7-Tetradehydroaspidospermidine-3-carboxylate, methyl ester
- Methyl (5I+-,12I2,19I+-)-2,3,6,7-tetradehydroaspidospermidine-3-carboxylic acid
- Methyl(5alpha,19alpha)-16-methoxy-8-oxo-2,3,6,7-tetradehydroaspidospermidine-3-carboxylate
- 21217-98-1
- DTXCID00118593
- Methyl (5alpha,12beta,19alpha)-2,3,6,7-tetradehydroaspidospermidine-3-carboxylic acid
- methyl (1R,12R,19S)-12-ethyl-8,16-diazapentacyclo(10.6.1.01,9.02,7.016,19)nonadeca-2,4,6,9,13-pentaene-10-carboxylate
- methyl (1R,12R,19S)-12-ethyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,9,13-pentaene-10-carboxylate
- Methyl (5a,12b,19a)-2,3,6,7-tetradehydroaspidospermidine-3-carboxylic acid
- +Expand
- MDL： MFCD28140545
- InChIKey： BBASQSWPQOKOQI-OCIDDWSYSA-N
- Inchi： 1S/C21H24N2O2.ClH/c1-3-20-9-6-11-23-12-10-21(19(20)23)15-7-4-5-8-16(15)22-17(21)14(13-20)18(24)25-2;/h4-9,19,22H,3,10-13H2,1-2H3;1H/t19-,20-,21-;/m0./s1
- SMILES： Cl[H].O(C([H])([H])[H])C(C1C([H])([H])[C@@]2(C([H])=C([H])C([H])([H])N3C([H])([H])C([H])([H])[C@@]4(C5=C([H])C([H])=C([H])C([H])=C5N([H])C4=1)[C@@]32[H])C([H])([H])C([H])([H])[H])=O

Computed Properties

Exact Mass: 336.183778g/mol
Surface Charge: 0
XLogP3: 3.4
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 336.183778g/mol
Monoisotopic Mass: 336.183778g/mol
Topological Polar Surface Area: 41.6Å²
Heavy Atom Count: 25
Complexity: 669
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 3
Surface Charge: 0
Molecular Weight: 336.4

Experimental Properties

LogP: 3.29710
PSA: 41.57000
Refractive Index: 1.651
Boiling Point: 488.7°C at 760 mmHg
Melting Point: 219-225°C
Flash Point: 249.4 °C
Color/Form: Yellow powder
Solubility: Uncertain
Density: 1.27

Tabersonine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DEMD-25mg	TABERSONINE	4429-63-4	95%	25mg	$124.00	2024-05-02
A2B Chem LLC	AG24677-1mg	Tabersonine	4429-63-4	≥98%	1mg	$40.00	2024-04-20
Aaron	AR00DEUP-10mg	TABERSONINE	4429-63-4	95%	10mg	$104.00
abcr	AB493932-25mg	Tabersonine; .	4429-63-4		25mg	€199.80
Ambeed	A220793-1mg	Methyl (3aR,3a1S,10bR)-3a-ethyl-3a,3a1,4,6,11,12-hexahydro-1H-indolizino[8,1-cd]carbazole-5-carboxylate	4429-63-4	98%	1mg	$36.0	2024-07-19
ChemScence	CS-0016859-5mg	Tabersonine	4429-63-4	99.88%	5mg	$99.0	2022-04-27
eNovation Chemicals LLC	Y1260370-10mg	TABERSONINE	4429-63-4	95%	10mg	$175	2024-06-06
MedChemExpress	HY-N1431-5mg	Tabersonine	4429-63-4	98.14%	5mg	￥990	2024-04-18
Nature Science Technologies	NST-10-131-50 g		4429-63-4	98% (HPLC)	50g	€ 120	2023-07-10
TargetMol Chemicals	T3246-20 mg	Tabersonine	4429-63-4	99.78%	20mg	￥ 950	2023-07-10

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2. Site-selective immobilisation of functional enzymes on to polystyrene nanoparticles†‡

Lu Shin Wong,Krzysztof Okrasa,Jason Micklefield Org. Biomol. Chem., 2010,8, 782-787
3. Quinoxalino-fused sultines and their application in Diels–Alder reactions

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4. Photolysis of phenacylsulphonium salts

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5. Colorimetric sensor arrays for the detection and identification of antibiotics

Yan Li,Chunfang Ni,Lu Wang Anal. Methods, 2019,11, 2836-2854
6. Embroidered electrochemical sensors for biomolecular detection†

Xiyuan Liu,Peter B. Lillehoj Lab Chip, 2016,16, 2093-2098
7. The enzymatic synthesis of lactose caprate using Candida rugosa lipase immobilized into ZIF-8 and investigation of its anticancer applications against K562 leukemia and HeLa cancer cells†

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8. Switchable dispersivity and molecular-trapping performance of mesostructured CaCO3–thermosensitive polymer composite microspheres

Atsuharu Inoue,Hitoshi Tamagawa,Yuya Oaki,Sadahito Aoshima,Hiroaki Imai J. Mater. Chem. B, 2015,3, 3604-3608
9. Efficient and complete dehydrogenation of hydrazine borane over a CoPt catalyst†

Haochong Wu,Qilu Yao,Chenxi Hu,Jianjun Long,Yuanlan Zhou,Zhang-Hui Lu Chem. Commun., 2023,59, 12116-12119
10. Enzyme-responsive strategy as a prospective cue to construct intelligent biomaterials for disease diagnosis and therapy

Meiyu Wang,Bin Gao,Xiaoyu Wang,Wenzhong Li Biomater. Sci., 2022,10, 1883-1903

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